Cas no 954227-00-0 (Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate)

Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyridine-pyrimidine core with an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. The pyridine and pyrimidine moieties contribute to its potential as a ligand or scaffold in medicinal chemistry, offering opportunities for derivatization. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. Its well-defined reactivity profile makes it valuable for cross-coupling reactions, nucleophilic substitutions, and other transformations, supporting the development of bioactive compounds.

Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate structure

954227-00-0 structure

Product Name:Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate

CAS No:954227-00-0

MF:C₁₂H₁₁N₃O₂

MW:229.234642267227

CID:2625116

PubChem ID:24903635

Update Time:2025-05-28

Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-pyridin-3-ylpyrimidine-5-carboxylate
- DTXSID00647959
- 954227-00-0
- Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate
- Ethyl2-(pyridin-3-yl)pyrimidine-5-carboxylate
- MDL： MFCD09863212
- Inchi： 1S/C12H11N3O2/c1-2-17-12(16)10-7-14-11(15-8-10)9-4-3-5-13-6-9/h3-8H,2H2,1H3
- InChI Key： FUXMKEITKCWGQD-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NC(C2C=NC=CC=2)=NC=1)=O

Computed Properties

Exact Mass: 229.085126602Da
Monoisotopic Mass: 229.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 65Å²

Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate Pricemore >>

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Chemenu	CM530832-1g	Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate	954227-00-0	97%	1g	$666	2024-07-18
Alichem	A029198849-1g	Ethyl 2-pyridin-3-ylpyrimidine-5-carboxylate	954227-00-0	95%	1g	$744.64	2023-08-31
Crysdot LLC	CD11004260-1g	Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate	954227-00-0	97%	1g	$673	2024-07-19